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Compound of Interest

Compound Name: Ethyl 2-ethylhexanoate

Cat. No.: B156873

This technical guide provides a comprehensive overview of Ethyl 2-ethylhexanoate, including
its chemical identifiers, physical and chemical properties. This document is intended for
researchers, scientists, and professionals in drug development and related fields.

Chemical Identity and Synonyms

Ethyl 2-ethylhexanoate is an organic compound classified as an ester. Its unique identification
is crucial for research and regulatory purposes.

Identifier Value

CAS Number 2983-37-1[1][2]

IUPAC Name ethyl 2-ethylhexanoate[2]
Molecular Formula C10H2002[1][2]
Molecular Weight 172.26 g/mol [1][2]

Ethyl 2-ethylhexanoat, IROTYL, 2-Ethylhexanoic

acid ethyl ester, Ai3-33644, Einecs 221-043-3,
Synonyms

Ethyl 2-ethylcaproate, Ethyl alpha-

ethylcaproate[3]

Physicochemical Properties
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A summary of the key physical and chemical properties of Ethyl 2-ethylhexanoate is
presented in the table below.

Property Value

Melting Point -63.5°C (estimate)[3]

Boiling Point 196°C[3]

Density 0.872 g/cm?3[3]

Vapor Pressure 1.3 hPa at 25°CJ[3]

Refractive Index 1.4123[3]

Flash Point 71°C[3]

Solubility Slightly soluble in Chloroform, Ethyl Acetate,

and Methanol[3]

Experimental Protocols and Biological Pathways

Ethyl 2-ethylhexanoate is primarily utilized as a flavoring and fragrance agent.[2] As such,
detailed experimental protocols related to drug development or its involvement in specific

biological signaling pathways are not extensively documented in publicly available scientific
literature. The compound is not typically studied in the context of complex cellular signaling.

Visual Representations

To aid in the understanding of its molecular structure, a schematic is provided below.

Caption: Chemical structure of Ethyl 2-ethylhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl 2-
Ethylhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156873#ethyl-2-ethylhexanoate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.scbt.com/p/ethyl-2-ethylhexanoate-2983-37-1
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-ethylhexanoate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5935873.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5935873.aspx
https://www.benchchem.com/product/b156873#ethyl-2-ethylhexanoate-cas-number-and-synonyms
https://www.benchchem.com/product/b156873#ethyl-2-ethylhexanoate-cas-number-and-synonyms
https://www.benchchem.com/product/b156873#ethyl-2-ethylhexanoate-cas-number-and-synonyms
https://www.benchchem.com/product/b156873#ethyl-2-ethylhexanoate-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

